Cas no 1960487-55-1 (dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate)

• Product Name: dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate
• CAS No: 1960487-55-1
• CID: 4631956
• Update Time: 2025-10-30

dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 1,3-dimethyl-, 1,3-dimethyl ester
• dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate

Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate (CAS No. 1960487-55-1): A Comprehensive Overview

Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate, identified by its CAS number CAS No. 1960487-55-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of dicarboxylate esters, characterized by its cyclopentane backbone modified with two methyl groups and ester functional groups at the 1 and 3 positions. Its unique structural features make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The synthesis of Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of cyclopentane derivatives, followed by esterification to introduce the carboxylate groups. The presence of two methyl groups at the 1 and 3 positions enhances the stability and reactivity of the molecule, making it an attractive building block for more complex structures.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical research. Its cyclopentane core is a common motif in biologically active molecules, and the ester groups provide additional sites for chemical modification. This has led to its exploration as a precursor in the synthesis of novel drugs targeting various therapeutic areas.

One of the most promising areas of research involving Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate is its use as a scaffold for developing new therapeutic agents. The compound's structural framework allows for modifications that can fine-tune its pharmacological properties. For instance, researchers have investigated its potential as a ligand in drug design, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyclopentane ring is a common structural feature in many NSAIDs, and the ester groups offer opportunities for further functionalization to enhance bioavailability and reduce side effects. Preliminary studies have shown that derivatives of Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate exhibit promising anti-inflammatory activity in vitro.

Beyond pharmaceutical applications, Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate has also found utility in materials science. Its unique molecular structure makes it a candidate for developing new polymers and coatings with enhanced mechanical properties. The presence of ester groups allows for cross-linking reactions, which can improve material stability and durability.

The chemical properties of this compound also make it valuable in catalysis research. The ester groups can participate in various catalytic reactions, including hydrolysis and transesterification processes. These reactions are crucial in many industrial applications, such as biodiesel production and polymer synthesis. Researchers have been exploring ways to utilize Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate as a ligand or co-catalyst to improve reaction efficiency and selectivity.

In conclusion, Dimethyl 1,3-dimethylcyclopentane-1,3-dicarboxylate (CAS No. 1960487-55-1) is a multifaceted compound with significant potential across multiple domains of chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.